2-{1,3-dimethyl-8-[(2-methylpiperidin-1-yl)methyl]-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl}acetamide
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Description
2-{1,3-dimethyl-8-[(2-methylpiperidin-1-yl)methyl]-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl}acetamide is a useful research compound. Its molecular formula is C16H24N6O3 and its molecular weight is 348.407. The purity is usually 95%.
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Scientific Research Applications
Metabolic Pathways and Detection of Metabolites
Occupational Exposure Biomarkers : Studies have explored the metabolism of N,N-dimethylacetamide (DMA), identifying S-(acetamidomethyl)mercapturic acid (AMMA) as a new biomarker for occupational exposure. The toxicokinetics of DMA and its major urinary metabolites, AMMA and N-methylacetamide (NMA), were studied in workers exposed to DMA, highlighting the role of biomarkers in assessing exposure and potential health risks (Princivalle, Pasini, & Perbellini, 2010; Perbellini, Princivalle, Caivano, & Montagnani, 2003).
Liver Toxicity and Exposure Monitoring : Research on workers exposed to dimethylacetamide (DMAC) in an acrylic fiber manufacturing facility provided insights into liver toxicity and the effectiveness of biological monitoring for DMAC, N-methylacetamide (MMAC), and acetamide levels in post-shift urine samples. This research underscores the importance of monitoring occupational exposure to mitigate health risks (Spies, Rhyne, Evans, Wetzel, Ragland, Turney, Leet, & Oglesby, 1995; Spies, Rhyne, Evans, Wetzel, Ragland, Turney, Leet, & Oglesby, 1995).
Metabolites in Environmental and Biological Monitoring : A study focusing on neonicotinoid insecticides metabolites in urine samples collected from various cities in China highlights the need for comprehensive biomonitoring to understand exposure to environmental chemicals. The detection of specific metabolites can serve as biomarkers for assessing human exposure to environmental contaminants (Song, Zhang, Huang, Zhang, Guo, He, Huang, Bai, & Kannan, 2020).
Properties
IUPAC Name |
2-[1,3-dimethyl-8-[(2-methylpiperidin-1-yl)methyl]-2,6-dioxopurin-7-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N6O3/c1-10-6-4-5-7-21(10)9-12-18-14-13(22(12)8-11(17)23)15(24)20(3)16(25)19(14)2/h10H,4-9H2,1-3H3,(H2,17,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOFKRJGCQLPOEW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1CC2=NC3=C(N2CC(=O)N)C(=O)N(C(=O)N3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.